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Compound of Interest

Compound Name: 4-Aminooxane-4-carbonitrile

Cat. No.: B112695

A comprehensive review of available scientific literature and clinical trial data reveals a
significant lack of information regarding the therapeutic application of 4-Aminooxane-4-
carbonitrile, preventing a direct comparative analysis against established therapeutic agents.
The compound, identified by the CAS number 50289-12-8, is predominantly cataloged as a
research chemical and building block for synthesis.

Initial investigations into the biological activity, mechanism of action, and potential therapeutic
targets of 4-Aminooxane-4-carbonitrile have yielded no significant results. Publicly accessible
databases, scientific publications, and clinical trial registries do not contain preclinical or clinical
data that would allow for a performance benchmark against known drugs. The compound is
also known by the systematic name 4-Aminotetrahydro-2H-pyran-4-carbonitrile[1][2].

Without established efficacy, selectivity, or safety data for 4-Aminooxane-4-carbonitrile, a
quantitative comparison in the form of data tables and detailed experimental protocols is not
feasible. Furthermore, the absence of a known mechanism of action or therapeutic target
makes it impossible to identify relevant signaling pathways for visualization or to select
appropriate comparator agents for a meaningful analysis.

Future research into the pharmacological properties of 4-Aminooxane-4-carbonitrile would be
a prerequisite for any form of comparative guide. Should such data become available, a
thorough benchmarking study could be initiated. This would involve:
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« |dentification of the Therapeutic Area: Determining the disease or condition for which 4-
Aminooxane-4-carbonitrile shows potential efficacy.

o Selection of Comparator Drugs: Choosing appropriate, well-characterized therapeutic agents
that are standard-of-care or in late-stage development for the identified therapeutic area.

o Comparative Data Analysis: Gathering and comparing quantitative data on efficacy (e.qg.,
IC50, EC50), safety (e.g., LD50, adverse event profiles), and
pharmacokinetic/pharmacodynamic (PK/PD) properties.

Until foundational research on the bioactivity of 4-Aminooxane-4-carbonitrile is conducted
and published, a comparison guide of this nature remains speculative. Researchers and drug
development professionals are encouraged to consult chemical supplier databases for
information on the physical and chemical properties of this compound for research purposes|1]

[21031[4].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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